N-{[5-(thiophen-3-yl)furan-2-yl]methyl}pyridine-3-sulfonamide

• IUPAC Name: N-[(5-thiophen-3-ylfuran-2-yl)methyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C14H12N2O3S2/c17-21(18,13-2-1-6-15-9-13)16-8-12-3-4-14(19-12)11-5-7-20-10-11/h1-7,9-10,16H,8H2
• InChI Key: DAGCYAIRORFOID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)S(=O)(=O)NCC2=CC=C(O2)C3=CSC=C3
• Molecular Formula: C14H12N2O3S2
• Molecular Weight: 320.4 g/mol

Description

Thiophene is a five-membered heterocyclic compound with one sulfur atom. Furan is a five-membered heterocyclic compound with one oxygen atom. Both of these compounds are essential in organic chemistry and have a variety of applications.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions with different reagents.

Molecular Structure Analysis

The molecular structure of a compound depends on its specific atoms and their arrangement. For thiophene, the molecular formula is C4H4S. For furan, the molecular formula is C4H4O.

Chemical Reactions Analysis

Thiophene and furan can undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, thiophene can react with electrophiles in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. The physical and chemical properties of a compound can greatly influence its reactivity and behavior in different environments.

Scientific Research Applications

Corrosion Inhibition

Corrosion Inhibition in Steel : Compounds structurally related to the specified sulfonamide have been studied for their potential as corrosion inhibitors. For example, sulfonamide derivatives have demonstrated effectiveness in preventing mild steel corrosion in acidic environments. Their inhibition efficiency increases with concentration but decreases with rising temperature, indicating their potential application in industrial settings to extend the lifespan of steel structures and components Hari Kumar Sappani & S. Karthikeyan, 2014.

Antiproliferative Agents

Anticancer Research : Novel sulfonamide derivatives, including those with pyridine and thiophene moieties, have been synthesized and evaluated for their antiproliferative activity against cancer cell lines, such as the human breast cancer cell line MCF-7. Some derivatives exhibited higher antiproliferative activity compared to known anticancer drugs, suggesting their potential application in developing new cancer therapies M. S. Bashandy et al., 2014.

Antibacterial Applications

Synthesis of Antibacterial Agents : Research into sulfonamide-containing heterocyclic compounds aims at developing new antibacterial agents. By synthesizing and testing various novel compounds for antibacterial activity, researchers have identified several with significant effectiveness against bacterial strains. This research avenue holds promise for the discovery of new antibiotics to combat resistant bacterial infections M. E. Azab et al., 2013.

Environmental and Biological Sciences

Selective Detection Techniques : The development of fluorescent probes based on sulfonamide compounds for the selective detection of toxic and biologically active substances is another area of interest. These probes can differentiate between various types of thiols, offering applications in environmental monitoring and biological research Z. Wang et al., 2012.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Thiophene and furan derivatives have been found to exhibit a variety of biological activities, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties.

Safety and Hazards

Safety information for thiophene includes hazard statements such as H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). It’s important to handle these compounds with care and use appropriate safety measures.

Future Directions

The synthesis and investigation of new thiophene and furan derivatives is a topic of interest in medicinal chemistry. These compounds have the potential to be developed into effective drugs for a variety of diseases. Future research will likely focus on optimizing the synthesis of these compounds and exploring their biological activities.